Cas no 1207013-09-9 (2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one)
2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-[1-ethyl-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
- 2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
-
- Inchi: 1S/C18H23N3OS/c1-3-21-16(15-8-6-14(2)7-9-15)12-19-18(21)23-13-17(22)20-10-4-5-11-20/h6-9,12H,3-5,10-11,13H2,1-2H3
- InChI Key: LQCBXMRYIWOFOZ-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCCC1)CSC1N(CC)C(C2=CC=C(C)C=C2)=CN=1
2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2964-1443-2μmol |
2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
1207013-09-9 | 90%+ | 2μl |
$57.0 | 2023-04-29 | |
| Life Chemicals | F2964-1443-5μmol |
2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
1207013-09-9 | 90%+ | 5μl |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2964-1443-10μmol |
2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
1207013-09-9 | 90%+ | 10μl |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2964-1443-20μmol |
2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
1207013-09-9 | 90%+ | 20μl |
$79.0 | 2023-04-29 | |
| Life Chemicals | F2964-1443-1mg |
2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
1207013-09-9 | 90%+ | 1mg |
$54.0 | 2023-04-29 | |
| Life Chemicals | F2964-1443-2mg |
2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
1207013-09-9 | 90%+ | 2mg |
$59.0 | 2023-04-29 | |
| Life Chemicals | F2964-1443-3mg |
2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
1207013-09-9 | 90%+ | 3mg |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2964-1443-4mg |
2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
1207013-09-9 | 90%+ | 4mg |
$66.0 | 2023-04-29 | |
| Life Chemicals | F2964-1443-5mg |
2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
1207013-09-9 | 90%+ | 5mg |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2964-1443-10mg |
2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
1207013-09-9 | 90%+ | 10mg |
$79.0 | 2023-04-29 |
2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
2-{[1-Ethyl-5-(4-Methylphenyl)-1H-Imidazol-2-Yl]Sulfanyl}-1-(Pyrrolidin-1-Yl)Ethan-1-One: A Comprehensive Overview
Introduction
The compound 2-{[1-Ethyl-5-(4-Methylphenyl)-1H-Imidazol-2-Yl]Sulfanyl}-1-(Pyrrolidin-1-Yl)Ethan-1-One (CAS No. 1207013-09-9) is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered attention in the field of organic chemistry and pharmacology due to its potential applications in drug design and development. The molecule's structure, which includes an imidazole ring, a pyrrolidine group, and a sulfanyl linkage, makes it a subject of interest for researchers exploring novel therapeutic agents.
Structural Analysis
The molecular structure of 2-{[1-Ethyl-5-(4-Methylphenyl)-1H-Imidazol-2-Yl]Sulfanyl}-1-(Pyrrolidin-1-Yl)Ethan-1-One is characterized by the presence of an imidazole ring substituted with an ethyl group and a 4-methylphenyl group. The imidazole ring is connected via a sulfanyl group (-S-) to a pyrrolidine moiety, which is further attached to a ketone group. This combination of functional groups provides the molecule with unique chemical properties and reactivity.
Synthesis and Characterization
The synthesis of this compound involves a series of carefully designed reactions that exploit the reactivity of imidazole derivatives and sulfur-containing intermediates. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. The characterization of the compound is typically carried out using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure and functional groups present in the compound.
Biological Activity and Applications
Recent studies have highlighted the potential biological activity of 2-{[1-Ethyl-5-(4-Methylphenyl)-1H-Imidazol-2-Yl]Sulfanyl}-1-(Pyrrolidin-1-Yl)Ethan-1-One. The molecule has shown promising results in vitro assays, demonstrating activity against various enzyme targets and cellular pathways. For instance, research has indicated that the compound may exhibit anti-inflammatory properties by modulating key inflammatory mediators. Additionally, its interaction with receptor systems has been explored, suggesting potential applications in the treatment of neurological disorders.
Mechanism of Action
The mechanism of action of this compound involves its ability to interact with specific biological targets, such as enzymes or receptors, through its functional groups. The imidazole ring, for example, can act as a hydrogen bond donor or acceptor, facilitating interactions with protein surfaces. The sulfanyl group contributes to the molecule's stability and solubility, enhancing its bioavailability. Furthermore, the pyrrolidine moiety plays a crucial role in modulating the compound's pharmacokinetic properties.
Safety and Toxicity Profile
As with any novel chemical entity, understanding the safety and toxicity profile of 2-{[1-Ethyl-5-(4-Methylphenyl)-1H-Imidazol-2-Yl]Sulfanyl}-1-(Pyrrolidin-1-Yl)Ethan-1-One is essential for its potential use in therapeutic applications. Preliminary toxicity studies have indicated that the compound exhibits low acute toxicity in animal models. However, further long-term studies are required to assess its chronic toxicity and potential for bioaccumulation.
Future Directions
The future development of 2-{[1-Ethyl
1207013-09-9 (2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)